Cas no 13400-67-4 (5α-Cholestane-3,7-dione)

5α-Cholestane-3,7-dione structure
5α-Cholestane-3,7-dione structure
Product Name:5α-Cholestane-3,7-dione
CAS No:13400-67-4
MF:C27H44O2
MW:400.637068748474
CID:2903692
PubChem ID:14583314
Update Time:2025-04-21

5α-Cholestane-3,7-dione Chemical and Physical Properties

Names and Identifiers

    • 5α-Cholestane-3,7-dione
    • SCHEMBL2485608
    • 5alpha-Cholestane-3,7-dione
    • 13400-67-4
    • FC66009
    • Inchi: 1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h17-19,21-23,25H,6-16H2,1-5H3/t18-,19-,21-,22+,23+,25+,26+,27-/m1/s1
    • InChI Key: GLGKHJIHOAQVPU-JCNPAGMSSA-N
    • SMILES: O=C1C[C@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]21)=O

Computed Properties

  • Exact Mass: 400.334130642Da
  • Monoisotopic Mass: 400.334130642Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 34.1Ų

5α-Cholestane-3,7-dione Security Information

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